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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-Difluoroaniline is a pivotal fluorinated building block in organic synthesis, prized for its
unique electronic properties and versatile reactivity. The strategic placement of two fluorine
atoms on the aniline ring significantly influences the molecule's pKa, nucleophilicity, and
regioselectivity in various chemical transformations. This guide provides a comprehensive
overview of the physical, chemical, and spectroscopic properties of 2,5-Difluoroaniline. It
details its applications in the synthesis of high-value molecules, particularly in the
pharmaceutical and agrochemical industries, and provides specific experimental protocols for
key reactions. Furthermore, this document explores the biological significance of compounds
derived from this aniline, including the signaling pathways they target.

Properties of 2,5-Difluoroaniline

A thorough understanding of the physicochemical properties of 2,5-difluoroaniline is essential
for its effective application in synthesis.

Physical and Chemical Properties

2,5-Difluoroaniline is a colorless to yellow or orange clear liquid at room temperature.[1] Key
physical and chemical data are summarized in Table 1. The presence of two electron-
withdrawing fluorine atoms decreases the basicity of the amino group compared to aniline.
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Property Value Reference(s)
Molecular Formula CeHsF2N [1]
Molecular Weight 129.11 g/mol [1]
CAS Number 367-30-6 [1]
Melting Point 11-13°C [1112]
Boiling Point 176-178 °C [1][2]
Density 1.288 g/mL at 25 °C [1112]
Refractive Index (n20/D) 1.513 [1][2]
Flash Point 156 °F (68.9 °C) [1]
pKa 2.19 £ 0.10 (Predicted) [1]
Water Solubility Not miscible [1]
Appearance Clear co.lorl.ess to yellow to o
orange liquid

Table 1: Physical and Chemical Properties of 2,5-Difluoroaniline

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,5-difluoroaniline
and its derivatives.
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Spectroscopy Key Data Reference(s)

0 6.94-6.88 (m, 1H), 6.50-6.46
1H NMR (400 MHz, CDCIs) (m, 1H), 6.40-6.31 (m, 1H), [3]
3.82 (br. s., 2H)

13C NMR Data not readily available in
searched sources

Data not readily available in

searched sources

Data not readily available in
Mass Spectrometry
searched sources

Table 2: Spectroscopic Data for 2,5-Difluoroaniline

Safety and Handling

2,5-Difluoroaniline is harmful if swallowed, in contact with skin, or if inhaled, and may cause
an allergic skin reaction.[4] Appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat, should be worn when handling this compound.[4] Work should
be conducted in a well-ventilated area or a fume hood.[4]

Applications in Organic Synthesis

The unique substitution pattern of 2,5-difluoroaniline makes it a valuable precursor for a wide
range of organic molecules, particularly in the pharmaceutical, agrochemical, and materials
science sectors.[1][5]

Pharmaceutical Synthesis

2,5-Difluoroaniline is a key intermediate in the synthesis of several active pharmaceutical
ingredients (APIs), including tyrosine kinase inhibitors used in cancer therapy.[5]

o Bosutinib: An inhibitor of Src and Abl kinases used in the treatment of chronic myeloid
leukemia (CML).[3]

o Gefitinib: An EGFR inhibitor used to treat non-small-cell lung cancer.[5]
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e Lapatinib: A dual inhibitor of EGFR and HER2, used in the treatment of breast cancer.[6]

Agrochemical Synthesis

The incorporation of fluorine atoms often enhances the biological activity and metabolic stability
of agrochemicals.[4] 2,5-Difluoroaniline serves as a building block for modern herbicides,
insecticides, and fungicides.[4]

Functional Materials

The distinct electronic properties imparted by the fluorine atoms make 2,5-difluoroaniline a
useful monomer or intermediate in the synthesis of advanced materials such as polymers and
dyes.[5]

Key Reactions and Experimental Protocols

2,5-Difluoroaniline can undergo a variety of chemical transformations, including reactions at
the amino group and on the aromatic ring.

Synthesis of 2,5-Difluoroaniline

A common laboratory-scale synthesis of 2,5-difluoroaniline involves the reduction of 2,5-
difluoronitrobenzene.

Experimental Protocol: Reduction of 2,5-Difluoronitrobenzene[1]

Reactants: 1,4-Difluoro-2-nitrobenzene (500 mg, 3.14 mmol), Palladium on carbon (10%,
66.9 mg, 0.629 mmol), Methanol (20 mL), Hydrogen gas.

e Procedure: To a solution of 1,4-difluoro-2-nitrobenzene in methanol, palladium on carbon
catalyst is added in batches. The reaction mixture is then stirred at 20 °C for 1 hour under a
hydrogen atmosphere.

o Work-up: The reaction progress is monitored by thin-layer chromatography (TLC). Upon
completion, the reaction mixture is filtered, and the filtrate is concentrated under reduced
pressure.

« Yield: 338 mg (83%).[1]
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2,5-Difluoronitrobenzene Reduction Pd/C, Hz2, Methanol 2,5-Difluoroaniline

Diazotization

2,5-Difluoroaniline

NaNOz, H2S04, H20, 0-5 °C

2,5-Difluoroaniline
Pd Catalyst, Ligand, Base, Toluene
Aryl Halide

2,5-Difluorobenzenediazonium Salt

Cuz20, H20, Heat 2,5-Difluorophenol

C-N Coupling N-Aryl-2,5-difluoroaniline

2,5-Difluoroaniline

Base, Solvent Acylation N-(2,5-Difluocrophenyl)amide
Acyl Chloride 4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,5-Difluoroaniline: A Versatile Building Block in Modern
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146615#2-5-difluoroaniline-as-a-building-block-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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